Cas no 1396751-50-0 (2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1396751-50-0
• MF: C₁₄H₁₆BClO₃
• MW: 278.539043426514
• MDL: MFCD28400149
• CID: 4555851
• PubChem ID: 70664887
• Update Time: 2025-11-01

2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-chlorobenzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD28400149
• Inchi： 1S/C14H16BClO3/c1-13(2)14(3,4)19-15(18-13)12-7-9-5-6-10(16)8-11(9)17-12/h5-8H,1-4H3
• InChI Key： BCHLGPUROLTAMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 31.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1396751-50-0)

2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1396751-50-0, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of biologically active molecules.

The structural framework of this compound features a benzofuran moiety substituted with a chloro group at the 6-position and a tetramethyl group at the 4-position of the dioxaborolane ring. The presence of these functional groups makes it a versatile building block for constructing more complex molecular architectures. Specifically, the dioxaborolane core is a valuable reagent in Suzuki-Miyaura cross-coupling reactions, which are pivotal in modern drug discovery for constructing carbon-carbon bonds efficiently.

In recent years, there has been a surge in research focused on developing novel boronate esters and related compounds for their applications in medicinal chemistry. The benzofuran scaffold is particularly interesting due to its prevalence in natural products and pharmaceuticals, where it often contributes to bioactivity through interactions with biological targets. The chloro substituent on the benzofuran ring not only enhances reactivity but also provides a handle for further functionalization via nucleophilic substitution or metal-catalyzed transformations.

The tetramethyl group on the dioxaborolane ring serves multiple purposes. It stabilizes the boron center by reducing its electrophilicity while maintaining reactivity in cross-coupling protocols. This balance is crucial for ensuring high yields and selectivity in synthetic pathways. Additionally, the steric bulk introduced by the tetramethyl group can influence regioselectivity in reactions, allowing chemists to fine-tune outcomes.

Recent advancements in synthetic methodologies have highlighted the importance of such boron-containing heterocycles in drug development. For instance, studies have demonstrated that derivatives of 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can serve as key intermediates in the synthesis of kinase inhibitors and other therapeutic agents. The ability to introduce diverse substituents onto this scaffold allows for rapid exploration of structure-activity relationships (SAR), enabling researchers to optimize lead compounds for efficacy and pharmacokinetic properties.

The utility of this compound extends beyond pharmaceutical applications. In materials science, organoboron compounds are being explored for their potential in organic electronics and catalysis. The unique electronic properties of boron centers can be leveraged to design novel materials with enhanced functionality. For example, research has shown that incorporating dioxaborolane units into polymers can improve their thermal stability and conductivity.

From a synthetic perspective, the preparation of 2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves multi-step processes that highlight the ingenuity of modern organic synthesis. Key steps typically include halogenation of a precursor benzofuran derivative followed by borylation using a suitable organoboron reagent under palladium catalysis. The use of protecting groups ensures that reactive sites are selectively modified without unwanted side reactions.

The increasing demand for high-purity compounds has driven innovations in purification techniques such as column chromatography and crystallization methods tailored to boron-containing species. These advancements ensure that researchers working with CAS No. 1396751-50-0 obtain materials suitable for sensitive applications like cross-coupling reactions where impurities can significantly impact yields and reaction outcomes.

In conclusion,2-(6-chloro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1396751-50-0) represents a cornerstone compound in contemporary synthetic chemistry. Its unique structural features make it an invaluable tool for constructing complex molecules with potential applications across pharmaceuticals and materials science. As research continues to uncover new methodologies and applications for organoboron compounds,this specific derivative is poised to remain at the forefront of innovation.